Cas no 52815-14-2 (2,6-Heptadien-1-ol, 3-methyl-, (2E)-)

2,6-Heptadien-1-ol, 3-methyl-, (2E)- structure
52815-14-2 structure
Product Name:2,6-Heptadien-1-ol, 3-methyl-, (2E)-
CAS No:52815-14-2
MF:C8H14O
MW:126.196162700653
CID:1579381
Update Time:2024-08-24

2,6-Heptadien-1-ol, 3-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Heptadien-1-ol, 3-methyl-, (2E)-
    • Inchi: 1S/C8H14O/c1-3-4-5-8(2)6-7-9/h3,6,9H,1,4-5,7H2,2H3/b8-6+
    • InChI Key: MSQFYBKYYIVVAG-SOFGYWHQSA-N
    • SMILES: C(O)/C=C(\C)/CCC=C

Computed Properties

  • Exact Mass: 126.10452

Experimental Properties

  • Density: 0.860±0.06 g/cm3(Predicted)
  • Boiling Point: 181.4±9.0 °C(Predicted)
  • PSA: 20.23
  • pka: 14.44±0.10(Predicted)
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